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e YM155 YM155 + Typical Toxicities of
As eZt Monotherapy (168- Carboplatin/Paclitaxel (72-hr ~ Standard Chemotherapy
i hr CIVI) [1] CiIVI) [2] (Carboplatin/Paclitaxel) [2]
Most Mostly Grade 1-2: Mostly hematological (from Severe hematological
Common stomatitis, pyrexia, combination chemo) [2] toxicities, neurotoxicity,
Toxicities nausea [1] nephrotoxicity [2]
Severel Reversible elevation Not specified beyond Dose-limiting hematological
Dose- in serum creatinine; hematological events in phase  toxicity, neurotoxicity [2]
Limiting one case of acute [I; MTD of YM155 was 10
Toxicities tubular necrosis at mg/m?3/day in this combo [2]
6.0 mg/m?/day [1]
Maximum 4.8 mg/m?/day (168- 10 mg/m3/day (72-hr CIVI) [2] (Established standard doses)
Tolerated hr CIVI) [1]
Dose (MTD)
Renal Identified as DLT; Not a highlighted issue in the Potential nephrotoxicity (from
Toxicity requires monitoring phase Il study [2] Carboplatin) [2]
[1]
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Key Clinical Trial Methodologies

The safety data in the table above comes from robust clinical trial designs. Here are the methodologies for

the key studies cited.

Trial
Phase | Monotherapy Study [1] Phase I/ll Combination Study [2]
Component
Primary Determine MTD, safety, and PK of = Determine MTD of YM155 with
Objective YM155 [1] carboplatin/paclitaxel, then assess safety and
efficacy in phase Il [2]
Patient Advanced solid malignancies or Phase I: solid malignancies; Phase II:
Population lymphoma, refractory to standard untreated stage IV NSCLC [2]
therapy [1]
Drug YM155 administered via 168-hour  YM155 administered via 72-hour CIVI;

Administration

Dose Escalation

Safety
Assessments

Continuous IV Infusion (CIVI)
every 3 weeks [1]

Starting dose: 1.8 mg/m2/day,
escalated using a standard
scheme [1]

NCI CTC v.3; DLTs defined in
cycle 1; intensive monitoring
(vitals, labs, urinalysis) [1]

carboplatin (AUC6) and paclitaxel (200
mg/m?) given standardly [2]

YM155 starting dose: 3.6 mg/mz/day,
escalated in combination with fixed-dose
chemo [2]

Standard safety monitoring; DLTs defined
during cycle 1; tumor assessment every two
cycles [2]

The following diagram illustrates the workflow of the typical phase I/II clinical trials from which this safety

data was derived.
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Patient Enrollment:
Advanced solid tumors

Primary Objective: .
c 34
Determine MTD & Safety Method: 3+3 Dose Escalation

Output: Maximum Tolerated Dose (MTD)

Primary Objective: .
Assess Efficacy & Further Safety G ORI G DR LAID

Outcome: Safety Profile & Response Rate

Click to download full resolution via product page

Interpretation of the Safety Data

For researchers and clinicians, the data suggests several key points:
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o Different Toxicity Spectrum: The dose-limiting toxicities of YM155, particularly renal effects, are
distinct from the severe hematological and neurological toxicities of regimens like
carboplatin/paclitaxel [2] [1].

¢ Manageable Profile: YM155 was generally well-tolerated as a monotherapy and when combined
with full doses of chemotherapy, allowing for a manageable safety window in clinical trials [2] [1].

¢ Administration Considerations: The safety profile is tied to the continuous IV infusion schedule.
The shift from a 168-hour to a 72-hour infusion in combination therapy also demonstrates the
flexibility in designing a more feasible dosing schedule [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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